Cas no 2060056-89-3 (8-(2-nitrophenyl)-6-azaspiro3.4octan-5-one)

• Product Name: 8-(2-nitrophenyl)-6-azaspiro3.4octan-5-one
• CAS No: 2060056-89-3
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD30487314
• CID: 5163892
• PubChem ID: 137702364
• Update Time: 2025-10-29

8-(2-nitrophenyl)-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-5-one, 8-(2-nitrophenyl)-
• 8-(2-nitrophenyl)-6-azaspiro3.4octan-5-one

• MDL： MFCD30487314
• Inchi： 1S/C13H14N2O3/c16-12-13(6-3-7-13)10(8-14-12)9-4-1-2-5-11(9)15(17)18/h1-2,4-5,10H,3,6-8H2,(H,14,16)
• InChI Key： IFQVFNAPBVHULI-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=CC=C3[N+]([O-])=O)CNC2=O)CC1

Additional information on 8-(2-nitrophenyl)-6-azaspiro3.4octan-5-one

Research Briefing on 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one (CAS: 2060056-89-3): Recent Advances and Applications

The compound 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one (CAS: 2060056-89-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the spirocyclic structure of 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one as a promising scaffold for the development of novel bioactive molecules. The presence of the nitro group and the spirocyclic core offers opportunities for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have successfully synthesized this compound using innovative catalytic methods, such as palladium-catalyzed cross-coupling reactions, which have improved yields and scalability.

In terms of biological activity, preliminary investigations suggest that 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's ability to selectively modulate COX-2 activity without affecting COX-1 highlights its promise as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's utility in central nervous system (CNS) disorders. A recent preprint on bioRxiv reported that derivatives of 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one showed affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive function. These findings open new avenues for developing therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one. Issues such as low oral bioavailability and metabolic instability have been noted in preclinical studies. However, recent advances in prodrug strategies and formulation technologies, such as nanoparticle encapsulation, are being investigated to address these limitations.

In conclusion, 8-(2-nitrophenyl)-6-azaspiro[3.4]octan-5-one represents a versatile and pharmacologically interesting scaffold with potential applications in inflammation and CNS disorders. Ongoing research efforts are focused on refining its chemical properties and expanding its therapeutic potential. Future studies should prioritize in vivo efficacy and safety evaluations to translate these findings into clinical applications.